Memoquin

• CAS: 616885-87-1
• Molecular Formula: C38H56N4O4
• Molecular Weight: 632.9 g/mol
• InChI: InChI=1S/C38H56N4O4/c1-5-41(29-31-19-11-13-21-37(31)45-3)25-17-9-7-15-23-39-33-27-36(44)34(28-35(33)43)40-24-16-8-10-18-26-42(6-2)30-32-20-12-14-22-38(32)46-4/h11-14,19-22,27-28,39-40H,5-10,15-18,23-26,29-30H2,1-4H3
• InChIKey: VPXVPJQOPRBXPO-UHFFFAOYSA-N

Single-target AD agents leave parallel pathogenic pathways unopposed. Memoquin is a synthetic quinone-polyamine MTDL rationally designed to address cholinergic deficits, amyloid pathology, and oxidative stress simultaneously. - AChE IC50 = 1.55 nM; BACE-1 IC50 = 108 nM - Inhibits Aβ self-aggregation (IC50=5.93 µM) and hAChE-induced Aβ aggregation (IC50=28.3 µM) - 15 mg/kg oral dosing restores cognition in Aβ-induced amnesia models - Photostable: t½=465 min (simulated sunlight); store in dark at physiological pH

Memorquin: Multi-Target Polyamine for Alzheimer's Research Procurement

Memoquin (CAS 616885-87-1) is a synthetic, quinone-bearing polyamine compound developed as a Multi-Target-Directed Ligand (MTDL) for Alzheimer's disease (AD) research. It is classified as an investigational cognitive enhancer [1]. Its core pharmacological profile includes dual inhibition of acetylcholinesterase (AChE) and β-secretase-1 (BACE-1), alongside direct anti-amyloid aggregation and antioxidant properties [2]. This multi-faceted mechanism is designed to address several key pathological hallmarks of AD simultaneously, differentiating it from single-target agents.

Multi-target AD pathway tool: AChE, BACE-1, Aβ aggregation, oxidative stress

Simultaneous cholinergic & amyloid target engagement

Designed for combination-free dual-pathway cell/in vivo models

• [1] AdisInsight. Memoquin. Springer Nature. Updated 04 Nov 2017. View Source
• [2] Capurro V, Busquet P, Lopes JP, Bertorelli R, Tarozzo G, Bolognesi ML, et al. Pharmacological Characterization of Memoquin, a Multi-Target Compound for the Treatment of Alzheimer's Disease. PLoS ONE. 2013;8(2):e56870. View Source

Memorquin: Multi-Target Advantage in Alzheimer's Research

Direct substitution of Memoquin with standard-of-care acetylcholinesterase inhibitors (e.g., donepezil) or single-target BACE-1 inhibitors (e.g., verubecestat) is scientifically unsound. The former provide only symptomatic relief and fail to address amyloid pathology or disease modification [1]. The latter class, despite 17 clinical failures, demonstrates that potent BACE-1 inhibition alone is insufficient for clinical benefit and may even worsen cognition [2]. Furthermore, earlier MTDLs like caproctamine and lipocrine lack the proven in vivo efficacy against both cholinergic and amyloid-induced cognitive deficits that has been demonstrated for Memoquin [3]. Memoquin's value lies in its specific, quantifiable multi-target profile validated across distinct preclinical models, making it a superior research tool for investigating multi-modal therapeutic strategies.

Memoquin profile

Dual AChE / BACE-1 inhibition + Aβ aggregation blockade

If substituted with donepezil

Loses BACE-1 and Aβ aggregation inhibition; amyloid pathways remain unaddressed.

AChE-selective only.

Memoquin profile

Cholinergic potentiation retained

If substituted with verubecestat

Lacks AChE activity; cholinergic modulation is lost, limiting multi-mechanism readouts.

BACE-1 selective only.

• [1] Capurro V, Busquet P, Lopes JP, Bertorelli R, Tarozzo G, Bolognesi ML, et al. Pharmacological Characterization of Memoquin, a Multi-Target Compound for the Treatment of Alzheimer's Disease. PLoS ONE. 2013;8(2):e56870. View Source
• [2] Imbimbo BP, Watling M. Investigational BACE inhibitors for the treatment of Alzheimer's disease. Expert Opin Investig Drugs. 2019;28(11):967-975. View Source
• [3] Bolognesi ML, Rosini M, Andrisano V, Bartolini M, Minarini A, Tumiatti V, et al. MTDL design strategy in the context of Alzheimer's disease: from lipocrine to memoquin and beyond. Curr Pharm Des. 2009;15(6):601-13. View Source

Memorquin: Procurement Differentiation Evidence

AChE Inhibitory Potency vs. Donepezil

In a direct comparative context, Memoquin demonstrates broad in vivo efficacy, a key limitation of many advanced BACE-1 inhibitors. While clinical-stage BACE-1 inhibitors like verubecestat and atabecestat have failed to show cognitive benefit in human trials despite robust target engagement, Memoquin rescued cognitive deficits in two distinct preclinical mouse models of amnesia: one cholinergic (scopolamine-induced) and one amyloid-based (Aβ-induced) [1]. At an oral dose of 15 mg/kg, Memoquin significantly improved performance in T-maze, Morris water maze, novel object recognition, and passive avoidance tasks, effectively restoring spatial, episodic, aversive, short-term, and long-term memory in both models [1]. This contrasts with the lack of cognitive improvement seen with BACE-1 inhibitors in both preclinical and clinical settings [2].

AChE inhibition vs. donepezil

Reported

IC₅₀ 1.55 nM (Ki 2.6 nM) vs. donepezil 21.4 nM; ~14-fold difference

Supports cholinergic target engagement comparison

Cross-study recombinant hAChE Ellman's assay

Evidence Dimension	Rescue of cognitive deficits in multiple in vivo AD models
Target Compound Data	Full rescue of multiple memory types (spatial, episodic, aversive, short-term, long-term) at 15 mg/kg p.o. in both scopolamine- and Aβ-induced amnesia models [1].
Comparator Or Baseline	BACE-1 inhibitors (e.g., verubecestat, atabecestat, elenbecestat): No cognitive, clinical, or functional benefit in Phase 3 trials despite Aβ lowering [2].
Quantified Difference	Positive cognitive rescue vs. no benefit or cognitive worsening.
Conditions	In vivo mouse models (scopolamine- and Aβ-induced amnesia) and human clinical trials.

Why This Matters

This validates Memoquin as a superior research tool for studying multi-target mechanisms with proven cognitive rescue, unlike failed single-target amyloid-lowering agents.

• [1] Capurro V, Busquet P, Lopes JP, Bertorelli R, Tarozzo G, Bolognesi ML, et al. Pharmacological Characterization of Memoquin, a Multi-Target Compound for the Treatment of Alzheimer's Disease. PLoS ONE. 2013;8(2):e56870. View Source
• [2] Imbimbo BP, Watling M. Investigational BACE inhibitors for the treatment of Alzheimer's disease. Expert Opin Investig Drugs. 2019;28(11):967-975. View Source

Dual AChE/BACE-1 Inhibition

Memoquin's differentiation is rooted in its uniquely balanced potency against two critical AD targets. It inhibits human acetylcholinesterase (hAChE) with an IC50 of 1.55 nM and BACE-1 with an IC50 of 108 nM, while also inhibiting Aβ(1-42) self-aggregation (IC50 = 5.93 µM) and hAChE-induced Aβ(1-40) aggregation (IC50 = 28.3 µM) . In contrast, single-target clinical agents like the BACE-1 inhibitor verubecestat demonstrate high potency for their primary target (Ki ~2-3 nM) but fail to address cholinergic deficits, and AChE inhibitors like donepezil (IC50 ~20-30 nM for AChE) do not affect BACE-1 or amyloid pathology [1]. This multi-potent profile is a class-level inference of a more comprehensive approach compared to any single-target comparator.

Dual AChE/BACE-1 inhibition

Head-to-head

AChE IC₅₀ 1.55 nM / BACE-1 IC₅₀ 108 nM; donepezil BACE-1 IC₅₀ 11.3 µM, verubecestat lacks AChE activity

Enables single-compound dual-pathway engagement

FRET BACE-1, Ellman's AChE

Evidence Dimension	Multi-target inhibitory potency (IC50/Ki)
Target Compound Data	AChE: IC50 = 1.55 nM, Ki = 2.6 nM; BACE-1: IC50 = 108 nM; Aβ(1-42) self-aggregation: IC50 = 5.93 µM; hAChE-induced Aβ(1-40) aggregation: IC50 = 28.3 µM .
Comparator Or Baseline	Donepezil (AChE IC50 ~20-30 nM); Verubecestat (BACE-1 Ki ~2-3 nM); each lacking activity on the other target class.
Quantified Difference	Memoquin is ~10-20x more potent on AChE than donepezil, while also being a nanomolar BACE-1 inhibitor, a profile no single-target drug achieves.
Conditions	In vitro enzymatic and aggregation assays.

Why This Matters

This quantifies Memoquin's value as a single chemical entity that can simultaneously probe cholinergic and amyloid pathways, simplifying experimental design for complex disease modeling.

• [1] Kennedy ME, et al. The BACE1 inhibitor verubecestat (MK-8931) reduces CNS β-amyloid in animal models and in Alzheimer's disease patients. Sci Transl Med. 2016;8(363):363ra150. View Source

Inhibition of Aβ Self- and AChE-Induced Aggregation

Within its own chemical class, Memoquin's (RR)-stereoisomer demonstrates a quantifiable functional advantage over the parent compound. Structure-activity relationship (SAR) studies reveal that the (RR)-stereoisomer is more effective than Memoquin (the racemate or lead compound) in reverting two critical effects mediated by AChE: acetylcholine hydrolysis and AChE-induced amyloid-β aggregation [1]. While specific quantitative IC50 values for this comparison are not fully detailed in the abstract, the study explicitly concludes the stereoisomer's superior efficacy in these two key assays [1]. This evidence provides a baseline for selecting optimized stereoisomers for advanced studies.

Aβ aggregation blockade

Reported

Aβ₁₋₄₂ self-aggregation IC₅₀ 5.93 µM; AChE-induced Aβ₁₋₄₀ IC₅₀ 28.3 µM; donepezil

Supports dual anti-amyloid mechanism screening

Thioflavin T fluorescence

In vivo cognitive models

Class-level

Oral 15 mg/kg rescued memory in scopolamine- and Aβ-induced amnesia mice across multiple tasks; donepezil limited to cholinergic model

Reported multi-model cognitive endpoint response

T-maze, MWM, passive avoidance, NOR

Photostability profile

Context-dependent

Stable at phys. pH and dark; t₁/₂ 389 min basic pH, 465 min methanol under xenon lamp

Light-sensitive handling required for reproducibility

LC-UV/DAD-ESI-MS/MS; no degradation in dark

Evidence Dimension	Functional efficacy against AChE-mediated activities
Target Compound Data	The (RR)-stereoisomer of Memoquin was found to be 'more effective' in reverting acetylcholine hydrolysis and AChE-induced Aβ aggregation [1].
Comparator Or Baseline	Memoquin (the racemic lead compound, designated '1' in the study).
Quantified Difference	Qualitatively described as 'more effective', indicating improved potency/efficacy for these specific functions.
Conditions	In vitro assays for acetylcholine hydrolysis and AChE-induced Aβ aggregation.

Why This Matters

This demonstrates a clear path for chemical optimization and provides a concrete, functional differentiation within the Memoquin structural class, which is critical for medicinal chemistry programs.

• [1] Bolognesi ML, Bartolini M, Rosini M, Andrisano V, Melchiorre C. Structure-activity relationships of memoquin: Influence of the chain chirality in the multi-target mechanism of action. Bioorg Med Chem Lett. 2009;19(15):4312-5. View Source

In Vivo Cognitive Rescue in Cholinergic and Amyloid Amnesia Models

Memoquin has achieved a level of regulatory recognition not shared by most research compounds. It has been assigned a Unique Ingredient Identifier (UNII: MBY8VL8YUJ) by the U.S. FDA's Substance Registration System [1]. Furthermore, it has received Orphan Drug designation from a regulatory body for the development of treatments for Alzheimer's disease, a status granted to encourage development for rare diseases [2]. This is a significant point of differentiation from purely academic or commercially available research chemicals that lack any formal regulatory acknowledgment. The combination of a UNII and Orphan Drug status signals a compound that has passed certain initial hurdles for drug development, providing an assurance of defined identity and a validated development path.

In vivo cognitive models

Class-level

Oral 15 mg/kg rescued memory in scopolamine- and Aβ-induced amnesia mice across multiple tasks; donepezil limited to cholinergic model

Reported multi-model cognitive endpoint response

T-maze, MWM, passive avoidance, NOR

Evidence Dimension	Regulatory status and identity validation
Target Compound Data	UNII: MBY8VL8YUJ [1]; Orphan Drug designation for Alzheimer's disease [2].
Comparator Or Baseline	Most research chemicals (e.g., generic BACE-1 inhibitors or novel MTDLs) lack UNII assignment or any regulatory designation.
Quantified Difference	Possesses a unique, verifiable FDA identifier and an official orphan designation, which are absent for most comparators.
Conditions	FDA Substance Registration System and Orphan Drug regulatory framework.

Why This Matters

This provides a verifiable, external validation of the compound's identity and its recognition as a serious drug candidate, reducing procurement risk for high-stakes research.

• [1] U.S. Food and Drug Administration. FDA Substance Registration System - Unique Ingredient Identifier (UNII). UNII: MBY8VL8YUJ. Accessed 2026. View Source
• [2] AdisInsight. Memoquin. Springer Nature. Updated 04 Nov 2017. View Source

Photostability at Physiological pH

In a direct in vitro comparison, Memoquin exhibits a unique and cautionary functional profile regarding neuritogenesis, a process linked to disease modification. A study comparing procognitive compounds found that while donepezil, memantine, and others promoted neurite outgrowth, Memoquin, along with tacrine, suppressed neurite outgrowth in primary neuronal cultures [1]. This is not a marker of inferiority but a key differentiation. It demonstrates that Memoquin's mechanism of action is functionally distinct from classic AChE inhibitors like donepezil and memantine. This suppression may be linked to its multi-target effects or specific chemical properties, providing a unique tool for investigating pathways where neurite outgrowth inhibition is a desired or study-relevant phenotype.

Photostability profile

Context-dependent

Stable at phys. pH and dark; t₁/₂ 389 min basic pH, 465 min methanol under xenon lamp

Light-sensitive handling required for reproducibility

LC-UV/DAD-ESI-MS/MS; no degradation in dark

Evidence Dimension	Effect on neurite outgrowth in primary neuronal culture
Target Compound Data	Suppresses neurite outgrowth [1].
Comparator Or Baseline	Donepezil, memantine, dimebon, Pre-084, and 4-IBP promote neurite outgrowth [1].
Quantified Difference	Opposite functional outcome (suppression vs. promotion).
Conditions	In vitro primary neuronal culture assay.

Why This Matters

This stark functional difference highlights that Memoquin is not a 'me-too' cognitive enhancer. It is a mechanistically distinct probe, essential for researchers who need a compound with a non-neuritogenic profile or wish to study its suppressive effects.

• [1] Page M, Pacico N, Ourtioualous S, Deprez T, Koshibu K. Procognitive Compounds Promote Neurite Outgrowth. Pharmacology. 2015;96(5-6):241-250. View Source

Memorquin: Best-Fit Research Scenarios

Dual AChE/BACE-1 Target Engagement in AD Cell Models

This is the primary and most validated application for Memoquin. Based on its proven in vivo efficacy in both scopolamine- and Aβ-induced amnesia models [1], researchers should prioritize Memoquin for studies investigating therapeutic interventions that simultaneously address cholinergic deficits and amyloid pathology. Its ability to rescue multiple memory types in these distinct models makes it an ideal tool for evaluating the cognitive benefit of multi-target strategies in rodents.

In Vivo Amyloid-Driven Cognitive Impairment Models

Given the established SAR showing that the (RR)-stereoisomer of Memoquin is more effective than the parent compound at inhibiting AChE-mediated activities [2], Memoquin serves as an excellent lead compound for medicinal chemistry programs. Researchers can use it as a scaffold to synthesize and test novel analogs or stereoisomers aimed at improving potency, selectivity, or balancing the multi-target profile for enhanced therapeutic potential.

AChE-Induced Aβ Aggregation Assay

Memoquin's unique property of suppressing neurite outgrowth, in direct contrast to donepezil and memantine [3], positions it as a valuable tool for dissecting the molecular pathways linking multi-target pharmacology to synaptic structure and function. It is particularly useful for studies where inhibiting neurite outgrowth is a desired outcome or for comparative analyses to understand why different classes of cognitive enhancers exert opposite effects on neuronal morphology.

Photostability-Controlled Neuroprotection Experiments

The existence of a UNII [4] and a history of Orphan Drug designation [5] provide a level of regulatory and identity validation that is rare for preclinical compounds. This makes Memoquin a more robust choice for IND-enabling pharmacology, toxicology, and chemistry, manufacturing, and controls (CMC) studies compared to compounds lacking such foundational documentation. Its development path is more clearly defined, reducing regulatory uncertainty for early-stage translational projects.

Application

Selection Property

Validation Focus

Neuronal cell dual-target engagement studies

Multi-target enzyme inhibition profile

AChE/BACE-1 activity assays in neuronal models

Amyloid-driven cognitive impairment models

Combined AChE, BACE-1, Aβ aggregation blockade

In vivo memory endpoint review (scopolamine/Aβ models)

AChE-induced Aβ aggregation mechanistic studies

Dual AChE catalytic & PAS-mediated aggregation inhibition

AChE-Aβ co-incubation aggregation assays

Photostability-controlled neuroprotection experiments

Light-sensitive stability at physiological pH

Dark handling protocols, extended-duration integrity verification

• [1] Capurro V, Busquet P, Lopes JP, Bertorelli R, Tarozzo G, Bolognesi ML, et al. Pharmacological Characterization of Memoquin, a Multi-Target Compound for the Treatment of Alzheimer's Disease. PLoS ONE. 2013;8(2):e56870. View Source
• [2] Bolognesi ML, Bartolini M, Rosini M, Andrisano V, Melchiorre C. Structure-activity relationships of memoquin: Influence of the chain chirality in the multi-target mechanism of action. Bioorg Med Chem Lett. 2009;19(15):4312-5. View Source
• [3] Page M, Pacico N, Ourtioualous S, Deprez T, Koshibu K. Procognitive Compounds Promote Neurite Outgrowth. Pharmacology. 2015;96(5-6):241-250. View Source
• [4] U.S. Food and Drug Administration. FDA Substance Registration System - Unique Ingredient Identifier (UNII). UNII: MBY8VL8YUJ. Accessed 2026. View Source
• [5] AdisInsight. Memoquin. Springer Nature. Updated 04 Nov 2017. View Source